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Compound of Interest

Compound Name: 4-Hydroxy Flecainide
CAS No.: 152171-74-9
Cat. No.: B601712

Get Quote

. J

Important Scientific Distinction: 4-Hydroxy vs. MODF

Before proceeding, it is critical to distinguish between the two primary metabolites often
confused in literature:

+ m-O-dealkylated flecainide (MODF): The major active metabolite formed by CYP2D6
(removal of a trifluoroethyl group).[1]

¢ 4-Hydroxy Flecainide (Impurity C): A minor metabolite and synthesis impurity formed by
direct aromatic hydroxylation.[1] This guide focuses on the specific characterization of 4-
Hydroxy Flecainide (C17H20F6N204) while referencing MODF for complete mass balance
modeling.[1]

Application Note: Pharmacokinetic Modeling of
4-Hydroxy Flecainide
Introduction & Scope
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Flecainide is a Class Ic antiarrhythmic agent with a narrow therapeutic index.[1][2][3] Its
metabolism is heavily dependent on CYP2D6, leading to significant inter-individual variability
between Extensive Metabolizers (EM) and Poor Metabolizers (PM).[1]

4-Hydroxy Flecainide serves two critical roles in modern drug development:

» Metabolite Safety Testing (MIST): As a minor metabolite, its systemic exposure must be
quantified to ensure it remains below toxicological thresholds, particularly in patients with
renal impairment where flecainide metabolites accumulate.[1]

o Impurity Qualification: It is a known process impurity (Impurity C).[1] PBPK modeling is used
to predict if "Impurity C" levels in the final drug product will result in in vivo exposures
exceeding ICH Q3B qualification limits.[1]

Physicochemical & Pharmacological Profile

L m-O-dealkylated 4-Hydroxy

Property Flecainide (Parent) L. L.

Flecainide (MODF) Flecainide

) Major Metabolite Minor Metabolite /

Role Active Drug (Class Ic) ] ]

(Active) Impurity
Molecular Formula C17H20F6N203 C15H19F3N203 C17H20F6N204
Molecular Weight 414.35 g/mol ~332.3 g/mol 430.35 g/mol

) Product of O- Product of Aromatic

Metabolic Pathway Substrate of CYP2D6 ) ]

dealkylation Hydroxylation

Renal (active

Renal (accumulates in

Elimination ) ) Renal (presumed)
secretion) failure)
415.2 333.2 431.2

Key MS Transition
301.1 ? 317.1

Mechanistic Pathway & Visualization

The following diagram illustrates the parallel metabolic pathways. Note that CYP2D6 drives the
formation of both metabolites, making the "Poor Metabolizer" phenotype critical for modeling.[1]
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Caption: Metabolic divergence of Flecainide via CYP2D6.[1] MODF represents the dealkylated
product, while 4-Hydroxy Flecainide represents the direct hydroxylation product.[1]

Experimental Protocol: Quantification & Kinetics
A. LC-MS/MS Analytical Method

To model the kinetics, you must first accurately quantify 4-Hydroxy Flecainide in the presence
of high concentrations of Parent and MODF.[1]

Equipment: Triple Quadrupole MS (e.g., Sciex 6500+ or equivalent) coupled with UHPLC.
Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 pm).[1]

Mobile Phase:

e A:0.1% Formic Acid in Water (buffer).[1]
e B:0.1% Formic Acid in Acetonitrile.
Gradient:

e 0-0.5 min: 5% BJ[1]

e 0.5-3.0 min: 5%

95% B (Linear)[1]
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e 3.0-4.0 min: 95% B (Wash)[1]
e 4.1 min: Re-equilibrate to 5% B.

MS/MS Transitions (ESI Positive Mode):

Precursor lon( Product lon ( Collision

Analyte Notes
) ) Energy (eV)
Loss of
Flecainide 415.2 301.1 30 o _
piperidine moiety
+16 Da shift on
4-OH Flecainide ~ 312 317.1 32
core
Loss of
MODF 333.2 219.1 28 ,
trifluoroethyl
Deuterated
Internal Std 419.2 (Flec-d4) 305.1 30
Parent

B. In Vitro Metabolic Stability (Determination of and )

This experiment generates the input parameters for the PBPK model.[1]

e System: Human Liver Microsomes (HLM) or Recombinant CYP2D6 (rCYP2D6).[1]
e Substrate: Flecainide Acetate (0.1 — 50 uM concentration range).

* Incubation:

o Pre-incubate microsomes (0.5 mg/mL) with substrate in phosphate buffer (pH 7.4) for 5
min at 37°C.

o

Initiate reaction with NADPH (1 mM).[1]

[¢]

Timepoints: 0, 5, 10, 20, 30, 60 min.

o

Terminate with ice-cold Acetonitrile containing Internal Standard.
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e Analysis: Quantify the formation of 4-Hydroxy Flecainide specifically.
e Calculation: Plot velocity (

) vs. substrate concentration (

) and fit to the Michaelis-Menten equation to derive intrinsic clearance (

).[1]

PBPK Modeling Application

Once the in vitro data is generated, the application shifts to in silico modeling to predict human

exposure.[1]

Workflow for Impurity/Metabolite Qualification
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Caption: Workflow for integrating 4-OH Flecainide kinetics into a PBPK safety model.

Step-by-Step Modeling Protocol:

¢ Parent Model Validation:

o Build a PBPK model for Flecainide using standard physicochemical properties (LogP ~3.7,
pKa ~9.3).[1]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b601712/docs?utm_src=pdf-body-img#application-of-4-hydroxy-flecainide-in-pharmacokinetic-modeling
https://en.wikipedia.org/wiki/Flecainide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Verify the model against clinical data for CYP2D6 EMs and PMs.[1]
e Metabolite File Creation:

o Create a "Metabolite" compound file for 4-Hydroxy Flecainide.

o Input

: Use the
and
derived from the in vitro experiment above.

o Pathway Assignment: Link Flecainide clearance to the formation of 4-Hydroxy
Flecainide.[1] Ensure the fraction metabolized (

) matches the in vitro recovery (likely <5% for this minor pathway).
e Simulating Risk Scenarios:

o Genetics: Simulate a "Poor Metabolizer" population. Hypothesis: In PMs, the formation of
4-OH might be suppressed if it is also CYP2D6 dependent, or enhanced if it is formed by a
compensatory enzyme (e.g., CYP1A2), though evidence suggests CYP2D6 dominance.[1]

o Renal Impairment: Reduce GFR in the model to 30 mL/min (CKD Stage 3/4).
o OQutput: Calculate the Metabolite-to-Parent Ratio (M/P).
o Acceptance Criteria:

o If the predicted steady-state AUC of 4-Hydroxy Flecainide in the worst-case scenario
(Renal Impairment + PM) exceeds the toxicological threshold (e.g., >10% of total drug-
related material), the impurity/metabolite must be qualified in non-clinical safety studies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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